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Disclaimer: Scientific literature with specific protocols and quantitative data for the application

of Gibberellin A72 (GA72) to promote flowering is limited. The following application notes and

protocols are based on the well-documented effects of other gibberellins, primarily Gibberellic

Acid (GA3), which are expected to have a similar mode of action. It is strongly recommended to

conduct dose-response trials to determine the optimal concentration and application timing for

GA72 in your specific plant species and experimental conditions.

Introduction
Gibberellins (GAs) are a large family of tetracyclic diterpenoid plant hormones that play a

crucial role in various developmental processes, including seed germination, stem elongation,

leaf expansion, and the transition from vegetative to reproductive growth.[1][2][3] Gibberellin
A72 (GA72) is a specific member of this family and functions as a plant growth regulator by

promoting cell elongation, division, and differentiation.[4] While detailed studies on GA72's

effect on flowering are not readily available, the general mechanism of gibberellins in promoting

flowering is well-established, particularly in long-day and biennial plants.[5] GAs typically

induce flowering by activating key floral integrator genes, thereby initiating the development of

floral primordia.

Mechanism of Action: Gibberellin Signaling Pathway
in Flowering
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Gibberellins promote flowering by initiating a signaling cascade that leads to the degradation of

DELLA proteins, which are nuclear repressors of GA-responsive genes. The binding of a

bioactive GA, such as GA72, to its receptor GIBBERELLIN INSENSITIVE DWARF1 (GID1)

triggers a conformational change that promotes the interaction between GID1 and a DELLA

protein. This complex is then recognized by an F-box protein (e.g., SLY1 or GID2), leading to

the ubiquitination and subsequent degradation of the DELLA protein by the 26S proteasome.

The removal of DELLA proteins allows for the expression of downstream genes that promote

flowering, such as LEAFY (LFY) and SUPPRESSOR OF OVEREXPRESSION OF CONSTANS

1 (SOC1). These genes, in turn, activate floral meristem identity genes, committing the plant to

flower.
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Caption: Gibberellin Signaling Pathway Leading to Flowering.
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Application Notes
1. Plant Species and Developmental Stage: The response to gibberellin treatment is highly

dependent on the plant species and its developmental stage. GAs are most effective at

inducing flowering in long-day plants grown under non-inductive short-day conditions and in

biennial species that require vernalization (cold treatment). In some species, particularly certain

fruit trees, gibberellins can inhibit flowering.[3] Application should be targeted to plants that are

in the vegetative phase but are competent to transition to the reproductive phase.

2. Concentration and Dosage: The optimal concentration of GA72 will need to be determined

empirically. Based on studies with other gibberellins like GA3, a starting concentration range of

10 to 100 ppm (mg/L) is recommended for initial trials. Higher concentrations do not always

result in a better response and can sometimes lead to excessive stem elongation and other

undesirable physiological effects.

3. Application Method:

Foliar Spray: This is the most common and effective method for applying gibberellins to

induce flowering. The solution should be sprayed evenly over the entire plant, ensuring

thorough coverage of the leaves, as they are a primary site of perception. The addition of a

surfactant to the spray solution can improve absorption.

Direct Apical Application: For some species, direct application of a small volume of the

gibberellin solution to the apical meristem can be effective and may reduce the total amount

of hormone required.

4. Timing and Frequency of Application: The timing of application is critical. It should be applied

prior to the natural flowering period. For photoperiod-sensitive plants, application during the

non-inductive photoperiod is key. The frequency of application can range from a single

treatment to multiple applications at weekly or bi-weekly intervals. The optimal timing and

frequency will need to be determined for each species.

Experimental Protocols
Protocol 1: Preparation of Gibberellin A72 Stock Solution

Materials:
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Gibberellin A72 (crystalline powder)

Ethanol (95%) or Sodium Hydroxide (NaOH, 0.05 N)

Distilled or deionized water

Volumetric flask

Magnetic stirrer and stir bar

Procedure:

1. Weigh the desired amount of GA72 powder.

2. Gibberellins are sparingly soluble in water. To prepare a stock solution, first, dissolve the

GA72 powder in a small amount of 95% ethanol or 0.05 N NaOH.

3. Once dissolved, slowly add distilled water while stirring to bring the solution to the final

desired volume in a volumetric flask.

4. Store the stock solution at 4°C in the dark. It is recommended to use the stock solution

within a few days of preparation.

Protocol 2: Foliar Spray Application to Promote Flowering

Materials:

GA72 stock solution

Distilled water

Surfactant (e.g., Tween 20)

Spray bottle

Experimental plants at the appropriate vegetative stage

Control plants (to be sprayed with a solution lacking GA72)
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Procedure:

1. Prepare the desired final concentration of GA72 by diluting the stock solution with distilled

water. For example, to make a 50 ppm solution from a 1000 ppm stock, add 5 ml of the

stock solution to 95 ml of distilled water.

2. Add a surfactant to the final spray solution at a concentration of approximately 0.05% (v/v)

to enhance leaf wetting and absorption.

3. Prepare a control solution containing the same concentration of ethanol/NaOH and

surfactant as the treatment solution.

4. Spray the GA72 solution onto the experimental plants until the foliage is thoroughly wet,

ensuring to cover both the upper and lower leaf surfaces.

5. Spray the control plants with the control solution.

6. Allow the plants to dry before returning them to their normal growing conditions.

7. Observe the plants regularly for signs of floral induction, such as bolting (stem elongation)

and the appearance of flower buds. Record the time to flowering and the number of

flowers produced.

Data Presentation
The following table summarizes representative quantitative data from studies using other

gibberellins (primarily GA3) to illustrate the types of effects that might be expected with GA72.
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Plant Species
Gibberellin
Type &
Concentration

Application
Method &
Timing

Observed
Effect on
Flowering

Reference

Radish

(Raphanus

sativus)

GA (10 mM)

Foliar spray after

10 days of

vernalization

Promoted bolting

and flowering.
[1]

Chrysanthemum
GA3 (up to 200

mg/L)
Not specified

Promoted

flowering

development;

shortest harvest

with 200 mg/L.

[6]

Lemna gibba G3
GA3 (0.1 to 100

mg/l)

Added to culture

medium

Inhibited

flowering on long

days at ≥ 1 mg/l;

no induction on

short days.

[7]

Sweet Cherry

(Prunus avium)

GA3 (50 and 100

mg·L–1)

Double

application at the

end of stage I

and II of fruit

development

Reduced

flowering in the

following season

by 27% and

38%,

respectively.

[8]

Experimental Workflow
The following diagram illustrates a general workflow for an experiment designed to test the

efficacy of Gibberellin A72 in promoting flowering.
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Caption: General Experimental Workflow for GA72 Application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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